Cas no 898788-78-8 (2',4'-Dichloro-3-phenylpropiophenone)

2',4'-Dichloro-3-phenylpropiophenone is a chlorinated aromatic ketone with a molecular formula of C₁₅H₁₂Cl₂O. This compound features a phenylpropiophenone backbone substituted with chlorine atoms at the 2' and 4' positions, enhancing its reactivity and utility in synthetic organic chemistry. It serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, owing to its electrophilic properties and structural rigidity. The dichloro substitution pattern improves stability and selectivity in cross-coupling and condensation reactions. Its well-defined crystalline structure facilitates purification and characterization, making it suitable for high-precision applications. Handling requires standard safety precautions due to its potential irritant properties.
2',4'-Dichloro-3-phenylpropiophenone structure
898788-78-8 structure
Product Name:2',4'-Dichloro-3-phenylpropiophenone
CAS No:898788-78-8
MF:C15H12Cl2O
MW:279.161182403564
CID:873888
PubChem ID:24725599
Update Time:2025-08-05

2',4'-Dichloro-3-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dichlorophenyl)-3-phenylpropan-1-one
    • 2',4'-DICHLORO-3-PHENYLPROPIOPHENONE
    • CS-0363333
    • 898788-78-8
    • AKOS016021107
    • DTXSID20643993
    • MFCD03842950
    • 2',4'-Dichloro-3-phenylpropiophenone
    • MDL: MFCD03842950
    • Inchi: 1S/C15H12Cl2O/c16-12-7-8-13(14(17)10-12)15(18)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
    • InChI Key: CHKGJRDHLQYPKB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(CCC1C=CC=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 278.02700
  • Monoisotopic Mass: 278.0265204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.257
  • Boiling Point: 401.3°C at 760 mmHg
  • Flash Point: 169.6°C
  • Refractive Index: 1.592
  • PSA: 17.07000
  • LogP: 4.80890

2',4'-Dichloro-3-phenylpropiophenone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2',4'-Dichloro-3-phenylpropiophenone Pricemore >>

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Additional information on 2',4'-Dichloro-3-phenylpropiophenone

2',4'-Dichloro-3-phenylpropiophenone: A Comprehensive Overview

2',4'-Dichloro-3-phenylpropiophenone (CAS No. 898788-78-8) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, optical materials, and advanced chemical synthesis. The compound's name itself reflects its structural composition: the "2',4'-dichloro" indicates the presence of chlorine atoms at specific positions on the aromatic rings, while "3-phenylpropiophenone" describes the propiophenone moiety with a phenyl group attached at the third carbon position.

The synthesis of 2',4'-dichloro-3-phenylpropiophenone involves a series of carefully designed organic reactions, often utilizing advanced techniques such as Suzuki coupling or Friedel-Crafts acylation. Recent studies have focused on optimizing these synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of green chemistry principles to develop more sustainable methods for producing this compound. These advancements not only improve the efficiency of production but also align with global efforts to promote environmentally friendly chemical processes.

One of the most promising applications of 2',4'-dichloro-3-phenylpropiophenone lies in its role as a building block for drug discovery. The compound's aromatic structure and functional groups make it an ideal candidate for modifying pharmacokinetic properties in pharmaceuticals. Recent research has demonstrated its potential as a lead compound in anti-cancer drug development, where it has shown selective cytotoxicity against certain cancer cell lines. Additionally, its ability to act as a fluorescent probe has opened new avenues in bioimaging and diagnostic applications.

In the realm of materials science, 2',4'-dichloro-3-phenylpropiophenone has been investigated for its role in creating advanced optical materials. Its electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported enhanced performance metrics when this compound is incorporated into these devices, highlighting its potential for improving energy efficiency and device longevity.

The compound's versatility is further underscored by its use in polymer chemistry, where it serves as a monomer for synthesizing novel polymeric materials with tailored properties. Recent studies have focused on its ability to form self-healing polymers, which could revolutionize industries such as electronics and aerospace by providing materials that can autonomously repair damage.

From a safety standpoint, 2',4'-dichloro-3-phenylpropiophenone exhibits moderate toxicity levels, with research indicating minimal acute toxicity in animal models. However, long-term exposure studies are still underway to fully understand its potential health risks. Regulatory agencies have classified this compound under specific guidelines to ensure safe handling and disposal practices.

In conclusion, 2',4'-dichloro-3-phenylpropiophenone (CAS No. 898788-78-8) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with ongoing advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to unravel its full potential, this compound is poised to make substantial contributions to both academic and industrial sectors.

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